Cas no 26264-09-5 (Benzoic acid, chloro-)

• Product Name: Benzoic acid, chloro-
• CAS No: 26264-09-5
• MF: C₇H₅ClO₂
• MW: 156.56640124321
• CID: 289211
• PubChem ID: 8374
• Update Time: 2025-04-19

Benzoic acid, chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, chloro-
• Chlorobenzoic acid
• NSC 15042
• NCGC00257840-01
• EN300-18043
• bmse000332
• AM86361
• 2-Chlorobenzoic acid, 98%
• Mefenamic Acid Imp. C (EP); Mesalazine Imp. L (EP); 2-Chlorobenzoic Acid; Mefenamic Acid Impurity C; Mesalazine Impurity L; Tolfenamic Acid Impurity A
• 2-Chlorobenzoic Acid Zone Refined (number of passes:20)
• 26264-09-5
• 2-chloro benzoic acid
• DTXCID304771
• CS-B1789
• NSC-32737
• NSC-15042
• Q2823208
• Benzoic acid,chloro-
• O-CHLOROBENZOIC ACID [MI]
• Kyselina o-chlorbenzoova
• NCGC00090894-01
• Kyselina o-chlorbenzoova [Czech]
• CHEBI:30793
• CHLOROBENZOIC ACID, O-
• MEFENAMIC ACID IMPURITY C [EP IMPURITY]
• MESALAZINE IMPURITY L [EP IMPURITY]
• SCHEMBL367
• Benzoic acid, 2-chloro-
• MFCD00002412
• BRN 0907340
• 2-Chlorobenzoic acid, analytical standard
• 2-CHLOROBENZOIC-D4 ACID
• NS00001438
• O-CHLOROBENZOIC ACID [HSDB]
• AI3-03714
• AKOS000119016
• TOLFENAMIC ACID IMPURITY A [EP IMPURITY]
• RWJ-333369 METABOLITE M4
• OCBA
• M02 2-chlorobenzoic acid
• FT-0611913
• WLN: QVR BG
• F9995-1661
• Tox21_200286
• EINECS 204-285-4
• D77315
• 2-Cba
• O-CHLOROBENZOIC ACID
• Z57127537
• InChI=1/C7H5ClO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10
• UNII-8P0867193V
• DTXSID4024771
• 2-Chlorobenzoic acid
• CHEMBL115243
• AB-131/40168737
• Benzoic acid, o-chloro-
• NSC32737
• PS-5349
• R300100
• 2-Chlorobenzoic acid, Vetec(TM) reagent grade, 98%
• CCRIS 5993
• NSC15042
• CAS-118-91-2
• 2-chloro-benzoic acid
• 8P0867193V
• HSDB 6017
• NCIOpen2_004799
• C02357
• A804125
• 118-91-2
• NCGC00090894-02
• Q-200261

• Inchi： 1S/C7H5ClO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)
• InChI Key： IKCLCGXPQILATA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 155.99785
• Monoisotopic Mass: 155.997807
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.374
• Melting Point: 158 DEG C
• Boiling Point: 281.3°Cat760mmHg
• Flash Point: 123.9°C
• Refractive Index: 1.583
• PSA: 37.3
• LogP: log Kow= 2.05